Cas no 17309-13-6 (ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate
• CAS No: 17309-13-6
• MF: C₇H₉NO₂S₂
• MW: 203.28185915947
• CID: 905803
• PubChem ID: 3957801
• Update Time: 2025-10-30

ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-methyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
• Ethyl 2-mercapto-4-methyl-5-thiazolecarboxylate
• ethyl 4-methyl-2-sulfanylidene-3H-1,3-thiazole-5-carboxylate
• 4-Ethoxycarbonyl-5-methyl-2-thioxothiazoline
• 4-Methyl-2-thioxo-2,3-dihydro-thiazol-5-carbonsaeure-aethylester
• 4-methyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid ethyl ester
• 5-Ethoxycarbonyl-4-methyl-4-thiazolin-2-thion
• ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate
• DTXSID40398231
• OHKNSXMQSNDXAI-UHFFFAOYSA-N
• STL280152
• 17309-13-6
• 4-methyl-2-sulfanylidene-3H-thiazole-5-carboxylic acid ethyl ester
• 5-Thiazolecarboxylic acid, 2,3-dihydro-4-methyl-2-thioxo-, ethyl ester
• CHEMBL1705379
• MLS002703393
• EN300-80371
• Ethyl 4-methyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate
• SCHEMBL1808600
• AKOS000273566
• cid_3957801
• AKOS030599983
• 4-methyl-2-thioxo-4-thiazoline-5-carboxylic acid ethyl ester
• SMR001570112
• NSC-97390
• NSC97390
• Z57915898
• Ethyl 4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxylate
• Ethyl4-methyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate
• CS-0261879
• DB-021820
• BDBM88678

• Inchi： 1S/C7H9NO2S2/c1-3-10-6(9)5-4(2)8-7(11)12-5/h3H2,1-2H3,(H,8,11)
• InChI Key： OHKNSXMQSNDXAI-UHFFFAOYSA-N
• SMILES： S1C(NC(C)=C1C(=O)OCC)=S

Computed Properties

• Exact Mass: 203.00700
• Monoisotopic Mass: 203.00747
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.7
• XLogP3: 1.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 295.2±50.0 °C at 760 mmHg
• Flash Point: 132.3°C
• Refractive Index: 1.619
• PSA: 102.42000
• LogP: 2.29080
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate

Introduction to Ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate (CAS No. 17309-13-6)

Ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate, with the chemical formula C₈H₉NO₂S₂, is a significant compound in the field of pharmaceutical chemistry. Its molecular structure incorporates a thiazole ring, which is a heterocyclic compound containing sulfur and nitrogen atoms. This unique structural feature makes it a valuable scaffold for the development of various bioactive molecules.

The compound is identified by its CAS number 17309-13-6, which serves as a unique identifier in chemical databases and literature. Ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate has garnered attention due to its potential applications in medicinal chemistry, particularly in the synthesis of drugs targeting neurological and inflammatory disorders.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse biological activities. Thiazole-based compounds have shown promise in the treatment of conditions such as pain, inflammation, and infections. The presence of both sulfur and nitrogen in the thiazole ring contributes to its ability to interact with biological targets, making it an attractive moiety for drug design.

The synthesis of Ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the thiazole core, followed by functionalization at the 4-position with a methyl group and a sulfanyl group. The final step involves esterification at the 5-position to introduce the ethyl carboxylate group.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve yields and reduce reaction times. These innovations are crucial for facilitating further research and development in thiazole-based pharmaceuticals.

The biological activity of Ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate has been extensively studied in academic and industrial research settings. Preliminary studies suggest that it exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has shown potential as an inhibitor of lipoxygenase, an enzyme that plays a key role in the production of pro-inflammatory mediators.

Moreover, the compound has been investigated for its antimicrobial properties. Thiazole derivatives are known to possess broad-spectrum antimicrobial activity, making them useful in the development of novel antibiotics. Ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate has demonstrated efficacy against various bacterial strains, including some that are resistant to conventional antibiotics.

In vitro studies have also explored the compound's potential as an anti-inflammatory agent. By modulating inflammatory pathways, it may offer therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings highlight the compound's versatility and its potential applications in multiple therapeutic areas.

The pharmacokinetic properties of Ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate are another area of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary pharmacokinetic studies indicate that it exhibits moderate bioavailability and a reasonable half-life, suggesting its potential for clinical use.

Future research directions include further exploration of its mechanism of action and optimization of its chemical structure for improved pharmacological properties. Computational modeling techniques are being employed to predict how different structural modifications will affect biological activity. This approach allows researchers to design more effective derivatives with minimal experimental trials.

The role of computational chemistry in drug discovery cannot be overstated. By leveraging computational tools, scientists can accelerate the process of identifying promising candidates for further testing. This interdisciplinary approach combines expertise from organic chemistry, medicinal chemistry, and computational science to streamline drug development pipelines.

Ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate represents a prime example of how structural diversity can lead to novel bioactive compounds. Its unique combination of functional groups makes it a versatile scaffold for further chemical modifications. As research continues to uncover new therapeutic applications for thiazole derivatives, compounds like this one are likely to play an increasingly important role in modern medicine.